Cas no 13434-19-0 (2-(2-hydroxyethyl)-1-(prop-2-yn-1-yl)pyridinium bromide)
13434-19-0 structure
Product Name:2-(2-hydroxyethyl)-1-(prop-2-yn-1-yl)pyridinium bromide
CAS No:13434-19-0
MF:C10H12BrNO
MW:242.11238193512
CID:1243072
PubChem ID:202867
Update Time:2025-04-20
2-(2-hydroxyethyl)-1-(prop-2-yn-1-yl)pyridinium bromide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-hydroxyethyl)-1-(prop-2-yn-1-yl)pyridinium bromide
- 2-(1-prop-2-ynylpyridin-1-ium-2-yl)ethanol,bromide
- 2-(2-HYDROXYETHYL)-1-(PROP-2-YN-1-YL)PYRIDIN-1-IUM BROMIDE
- DTXSID30928581
- 2-beta-Hydroxyethyl-N-propargyl pyridinium bromide
- Pyridinium, 2-(2-hydroxyethyl)-1-(2-propynyl)-, bromide
- 13434-19-0
-
- Inchi: 1S/C10H12NO.BrH/c1-2-7-11-8-4-3-5-10(11)6-9-12;/h1,3-5,8,12H,6-7,9H2;1H/q+1;/p-1
- InChI Key: CMNNGWCADQQUTA-UHFFFAOYSA-M
- SMILES: [Br-].OCCC1C=CC=C[N+]=1CC#C
Computed Properties
- Exact Mass: 228.9163
- Monoisotopic Mass: 241.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 23.78
2-(2-hydroxyethyl)-1-(prop-2-yn-1-yl)pyridinium bromide Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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